Cas no 1340087-85-5 (2-(6-Ethoxypyridin-2-yl)ethan-1-amine)

• Product Name: 2-(6-Ethoxypyridin-2-yl)ethan-1-amine
• CAS No: 1340087-85-5
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5178674
• PubChem ID: 63588377
• Update Time: 2025-07-24

2-(6-Ethoxypyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-ethoxypyridin-2-yl)ethan-1-amine
• 2-(6-ethoxypyridin-2-yl)ethanamine
• 2-Pyridineethanamine, 6-ethoxy-
• 2-(6-Ethoxypyridin-2-yl)ethan-1-amine

• Inchi： 1S/C9H14N2O/c1-2-12-9-5-3-4-8(11-9)6-7-10/h3-5H,2,6-7,10H2,1H3
• InChI Key： NXYXTNDPTYMCQS-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(CCN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1

Additional information on 2-(6-Ethoxypyridin-2-yl)ethan-1-amine

Professional Introduction to 2-(6-Ethoxypyridin-2-yl)ethan-1-amine (CAS No. 1340087-85-5)

2-(6-Ethoxypyridin-2-yl)ethan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1340087-85-5, has garnered attention due to its potential applications in drug development and medicinal chemistry. The ethoxypyridine moiety in its structure contributes to its versatility, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-(6-Ethoxypyridin-2-yl)ethan-1-amine consists of a pyridine ring substituted with an ethoxy group at the 6-position and an amine group at the 2-position, connected to an ethyl chain. This configuration allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. The presence of both electron-donating and electron-withdrawing groups in its structure enhances its reactivity, making it a useful building block in organic synthesis.

In recent years, there has been growing interest in the development of novel pharmacological agents that target complex biological pathways. 2-(6-Ethoxypyridin-2-yl)ethan-1-amine has been explored as a key intermediate in the synthesis of small-molecule inhibitors that modulate enzyme activity and signal transduction pathways. Its pyridine core is particularly relevant in this context, as pyridine derivatives are well-documented for their role in pharmaceuticals, including antiviral, antibacterial, and anticancer agents.

One of the most compelling aspects of 2-(6-Ethoxypyridin-2-yl)ethan-1-amine is its potential in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The ethoxy group in the pyridine ring of this compound can be modified to enhance binding affinity to kinase active sites, making it a promising candidate for further investigation.

Additionally, the compound has shown promise in the field of neurology. The pyridine scaffold is commonly found in drugs that interact with central nervous system receptors, such as serotonin and dopamine receptors. Researchers have hypothesized that derivatives of 2-(6-Ethoxypyridin-2-yl)ethan-1-amine could be developed into novel therapeutics for neurological disorders such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have suggested that modifications to the amine group can influence receptor binding affinity and selectivity.

The synthesis of 2-(6-Ethoxypyridin-2-yl)ethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by condensation reactions with appropriate amine sources. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing the environmental impact and cost associated with production.

In conclusion, 2-(6-Ethoxypyridin-2-yl)ethan-1-amine (CAS No. 1340087-85-5) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and potential applications in drug development. Its role as an intermediate in synthesizing kinase inhibitors and neuroactive compounds underscores its importance in medicinal chemistry research. As scientific understanding continues to evolve, further exploration of this compound is expected to yield novel therapeutic agents with broad clinical implications.